Cas no 2138528-66-0 (6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol
• CAS No: 2138528-66-0
• MF: C₁₆H₂₉NO₂
• MW: 267.406965017319
• CID: 6102017
• PubChem ID: 165490974
• Update Time: 2025-07-20

6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138528-66-0
• EN300-1161702
• 6-(6-methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol
• 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C16H29NO2/c1-13-11-17(8-9-19-12-13)15-10-14(18)4-7-16(15)5-2-3-6-16/h13-15,18H,2-12H2,1H3
• InChI Key： HGYPJXUDJZHKET-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCOCC(C)C1

Computed Properties

• Exact Mass: 267.219829168g/mol
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol

Comprehensive Overview of 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol (CAS No. 2138528-66-0)

The compound 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol (CAS No. 2138528-66-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex architecture, featuring a spiro[4.5]decane core and a 1,4-oxazepane moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential to modulate biological pathways, given its hybrid heterocyclic and aliphatic framework.

In recent years, the demand for novel heterocyclic compounds like 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol has surged, driven by advancements in synthetic chemistry and the need for innovative therapeutic agents. This compound's spirocyclic structure is a focal point for studies exploring its conformational flexibility and binding affinity to biological targets. Such properties are critical for designing next-generation small-molecule drugs, especially in oncology and neurology, where precise molecular interactions are paramount.

The synthesis of CAS No. 2138528-66-0 involves multi-step organic reactions, often leveraging catalyzed cyclization and stereoselective techniques to achieve high purity. Its 8-ol functional group further enhances its utility, enabling derivatization for tailored applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring reproducibility in research settings.

From an industrial perspective, 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol aligns with the growing trend toward sustainable chemistry. Researchers are investigating greener synthetic routes, such as microwave-assisted synthesis or biocatalysis, to reduce environmental impact. These efforts resonate with global initiatives like the UN Sustainable Development Goals, particularly in promoting responsible consumption and production.

Another hot topic surrounding this compound is its potential role in AI-driven drug discovery. With the rise of machine learning in chemistry, CAS No. 2138528-66-0 has been featured in computational studies predicting its pharmacokinetic properties. Platforms like AlphaFold and quantum chemistry simulations are being used to explore its interactions with proteins, accelerating the identification of lead compounds.

Despite its promise, challenges remain in scaling up the production of 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol. Issues such as regioselectivity and yield optimization are active areas of research. Collaborative efforts between academia and industry are crucial to address these hurdles, ensuring the compound's viability for commercial applications.

In summary, 6-(6-Methyl-1,4-oxazepan-4-yl)spiro[4.5]decan-8-ol represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional versatility position it as a valuable asset in modern scientific endeavors, from drug development to green chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.